1-Imidazo[1,5-A]pyridin-1-YL-ethanone

• IUPAC Name: 1-imidazo[1,5-a]pyridin-1-ylethanone
• InChI: InChI=1S/C9H8N2O/c1-7(12)9-8-4-2-3-5-11(8)6-10-9/h2-6H,1H3
• InChI Key: HZRQYHBKULBTAY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C2C=CC=CN2C=N1
• Molecular Formula: C9H8N2O
• Molecular Weight: 160.17 g/mol

Description

Imidazo[1,5-a]pyridine derivatives, including 1-Imidazo[1,5-A]pyridin-1-YL-ethanone, have attracted growing attention due to their unique chemical structure and versatility. They exhibit optical behaviors and biological properties. This class of aromatic heterocycles has great potential in several research areas, from materials science to the pharmaceutical field.

Synthesis Analysis

The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research for numerous decades. A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials. The recent development in imidazo[1,5-a]pyridine construction involves cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions.

Molecular Structure Analysis

Imidazo[1,5-a]pyridine is a significant structural component of a large number of agrochemicals and pharmaceuticals. It is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazo[1,5-a]pyridine derivatives have been used in a variety of chemical reactions. The recent development in imidazo[1,5-a]pyridine construction involves cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions.

Scientific Research Applications

Pharmaceuticals and Agrochemicals

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Therapeutic Potential

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Optoelectronic Devices

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Sensors

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Anti-Cancer Drugs

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Emitters for Confocal Microscopy and Imaging

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Cell Membrane Probes

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Mechanism of Action

Target of Action

1-Imidazo[1,5-A]pyridin-1-YL-ethanone is a derivative of imidazo[1,5-a]pyridine, which is a significant structural component of a large number of agrochemicals and pharmaceuticals . .

Mode of Action

Imidazole-containing compounds are known for their broad range of chemical and biological properties . They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Biochemical Pathways

Imidazo[1,5-a]pyridine-based fluorophores have been synthesized and studied for their interaction with liposomes as artificial membrane models . This suggests that these compounds may interact with cellular membranes and potentially influence associated biochemical pathways.